Cas no 683262-13-7 (N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 683262-13-7
• MF: C₂₄H₂₇N₃O₃S₂
• MW: 469.619483232498
• CID: 6278497
• PubChem ID: 3687260
• Update Time: 2025-07-09

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• N-(4-(2,5-dimethylphenyl)thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide
• N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• 683262-13-7
• AB00673351-01
• AKOS024603154
• Oprea1_792204
• F1122-0329
• N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide

• Inchi： 1S/C24H27N3O3S2/c1-16-10-12-27(13-11-16)32(29,30)20-8-6-19(7-9-20)23(28)26-24-25-22(15-31-24)21-14-17(2)4-5-18(21)3/h4-9,14-16H,10-13H2,1-3H3,(H,25,26,28)
• InChI Key： VMGFIBALILFZIR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2C=C(C)C=CC=2C)=O)=CC=1)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 469.14938408g/mol
• Monoisotopic Mass: 469.14938408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 116Ų

Additional information on N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide

N-4-(2,5-Dimethylphenyl)-1,3-Thiazol-2-yl-4-(4-Methylpiperidin-1-yl)sulfonylbenzamide: A Comprehensive Overview

The compound with CAS No 683262-13-7, commonly referred to as N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a benzamide backbone, a thiazole ring, and a sulfonyl group attached to a piperidine moiety. The presence of these functional groups makes it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The sulfonyl group in this compound is particularly notable for its role in enhancing the molecule's stability and bioavailability. Additionally, the 4-methylpiperidine moiety contributes to the compound's ability to form hydrogen bonds, which is crucial for its interaction with biological systems.

The synthesis of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized the synthesis pathway by incorporating advanced catalytic techniques and green chemistry principles. These advancements not only improve the yield of the compound but also reduce the environmental impact of its production.

In terms of applications, this compound has shown promise in the field of pharmacology. Studies have demonstrated its potential as a modulator of kinase activity, which could lead to novel therapeutic strategies for treating various diseases. Furthermore, its ability to inhibit specific enzymes makes it a valuable tool in drug discovery programs targeting metabolic disorders and inflammatory conditions.

The structural complexity of this compound also makes it an interesting candidate for materials science applications. Its unique electronic properties could be harnessed in the development of advanced materials for electronics and optoelectronics. Researchers are currently exploring its potential as a component in organic light-emitting diodes (OLEDs) and other electronic devices.

From an environmental perspective, understanding the toxicological profile of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yllsulfonylbenzamide is crucial for ensuring its safe use. Recent toxicity studies have indicated that the compound exhibits low acute toxicity in experimental models. However, further research is needed to assess its long-term effects and potential bioaccumulation in ecosystems.

In conclusion, N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yllsulfonylbenzamide (CAS No 683262-13-) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern science and technology.